
Proper Disposal Procedures for 3-Methyl-4-
methylsulfonylphenol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-4-methylsulfonylphenol

Cat. No.: B166747 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 3-Methyl-4-methylsulfonylphenol, tailored for researchers, scientists, and drug

development professionals. Adherence to these procedures is critical for ensuring laboratory

safety and regulatory compliance.

Immediate Safety and Handling Precautions
Before handling 3-Methyl-4-methylsulfonylphenol, it is crucial to be aware of its potential

hazards. According to its Safety Data Sheet (SDS), this compound is classified as a skin and

eye irritant and may cause an allergic skin reaction[1].

Personal Protective Equipment (PPE):

Gloves: Wear appropriate protective gloves.

Eye Protection: Use chemical safety goggles or glasses.

Lab Coat: A standard lab coat should be worn.

In case of accidental exposure, follow these first-aid measures:

Skin Contact: Wash off with soap and plenty of water. Consult a physician[1].

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician[1].
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Inhalation: Move the person into fresh air. If breathing is difficult, give artificial respiration and

consult a physician[1].

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person

and consult a physician[1].

Step-by-Step Disposal Protocol
All laboratory waste must be managed in accordance with federal, state, and local regulations,

which generally prohibit the drain disposal of hazardous chemicals[2][3]. 3-Methyl-4-
methylsulfonylphenol must be disposed of as hazardous waste.

Step 1: Waste Identification and Segregation

Treat as Hazardous Waste: All unused 3-Methyl-4-methylsulfonylphenol and any materials

contaminated with it (e.g., absorbent pads, gloves, empty containers) should be treated as

hazardous chemical waste[1][3].

Segregate Waste Streams: Do not mix this waste with other incompatible waste streams.

Keep solid and liquid waste separate[4]. Specifically, avoid mixing with:

Strong oxidizing agents

Bases

Strong acids[5][6]

Step 2: Containerization and Labeling

Use Appropriate Containers: Collect the waste in a suitable, closed container that is in good

condition with no leaks or cracks[1][2]. Plastic containers are often preferred for chemical

waste[7].

Label Containers Clearly: The waste container must be clearly labeled as "Hazardous

Waste." The label should include:

The full chemical name: "3-Methyl-4-methylsulfonylphenol".
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Relevant hazard pictograms (e.g., exclamation mark for irritant)[1][8].

The date when waste was first added to the container.

Contact details of the waste generator[8].

Step 3: Storage in a Satellite Accumulation Area (SAA)

Designated Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area within the laboratory, at or near the point of generation[3][7].

Secondary Containment: The container should be placed in a secondary containment unit,

such as a spill tray, to contain any potential leaks[2][3].

Keep Containers Closed: Waste containers must be kept tightly closed except when adding

waste[2][7].

Step 4: Arranging for Disposal

Contact EHS: Do not attempt to dispose of the chemical waste yourself. Contact your

institution's Environmental Health & Safety (EHS) department to schedule a pickup for the

hazardous waste[3][7].

Maintain Records: Keep an inventory of the hazardous waste generated in your laboratory[7]

[8].

Spill Cleanup Protocol: In the event of a spill, use personal protective equipment. Soak up the

spill with an inert absorbent material (e.g., vermiculite, sand, or earth). Collect the absorbent

material and the spilled chemical into a suitable, closed container for disposal as hazardous

waste[1]. All materials used for spill cleanup must also be treated as hazardous waste[2][3].

Data Presentation
The following table summarizes the key hazard information for 3-Methyl-4-
methylsulfonylphenol.
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Identifier Information Reference

Chemical Name
3-Methyl-4-

methylsulfonylphenol
[1][9]

CAS Number 14270-40-7 [1][9]

Molecular Formula C8H10O3S [1][9]

GHS Classification

Skin Irritation (Category 2),

Eye Irritation (Category 2),

Skin Sensitisation (Category 1)

[1]

Hazard Statements

H315: Causes skin irritation,

H317: May cause an allergic

skin reaction, H319: Causes

serious eye irritation

[1]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Disposal Workflow Diagram
The following diagram illustrates the procedural workflow for the proper disposal of 3-Methyl-4-
methylsulfonylphenol.
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Figure 1. Disposal Workflow for 3-Methyl-4-methylsulfonylphenol
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Caption: Procedural workflow for the safe disposal of 3-Methyl-4-methylsulfonylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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